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Compound of Interest

Compound Name: Br-PEG4-THP

Cat. No.: B8236500 Get Quote

Essential Safety and Handling Guide for Br-
PEG4-THP
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-

Bromo-4-(2-(2-(2-(tetrahydro-2H-pyran-2-yloxy)ethoxy)ethoxy)ethoxy)butane (Br-PEG4-THP).

Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific compound,

this document synthesizes safety information based on its constituent functional groups: an

alkyl bromide, a polyethylene glycol (PEG) linker, and a tetrahydropyranyl (THP) ether

protecting group. The provided guidance is supplemented by hazard information from suppliers

of Br-PEG4-THP.

Hazard Identification and Precautionary Measures
Br-PEG4-THP is classified as harmful if swallowed.[1] While comprehensive toxicological data

is not available, the chemical structure suggests potential for irritation upon contact with skin

and eyes. The organic bromide functional group warrants caution, as similar compounds can

be irritants and may have other health effects with prolonged exposure.

GHS Hazard Information:[1]
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Pictogram Signal Word Hazard Statement

Warning H302: Harmful if swallowed

Precautionary Statements:[1]

Code Statement

P101
If medical advice is needed, have product

container or label at hand.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling Br-PEG4-THP.

The following table summarizes the recommended PPE.
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Body Part Recommended PPE Rationale

Eyes/Face
Chemical safety goggles and a

face shield

Protects against splashes and

unforeseen reactions.

Skin
Laboratory coat and full-length

pants

Prevents incidental skin

contact.

Hands Nitrile or neoprene gloves

Provides a barrier against skin

absorption. Nitrile gloves offer

good resistance to a range of

chemicals, while neoprene

provides robust protection

against many organic

compounds. Always double-

glove for added safety.

Respiratory
Use in a well-ventilated area or

chemical fume hood

Minimizes inhalation of any

potential vapors or aerosols.

Operational and Handling Plan
Engineering Controls

Ventilation: Always handle Br-PEG4-THP in a certified chemical fume hood to minimize

inhalation exposure.

Eyewash and Safety Shower: Ensure that a functional eyewash station and safety shower

are readily accessible in the immediate work area.

Handling Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.
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Inert Atmosphere: While not strictly required for handling, if the compound is to be used in

reactions sensitive to moisture or air, handle under an inert atmosphere (e.g., nitrogen or

argon).

Storage
Container: Keep the container tightly sealed to prevent exposure to air and moisture.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong acids and oxidizing agents.

Stability of THP Ethers: Tetrahydropyranyl ethers are generally stable under neutral and

basic conditions but are labile to acidic conditions.[2][3] Avoid storage near acids to prevent

degradation of the compound.

Disposal Plan
Proper disposal of Br-PEG4-THP and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Halogenated Organic Waste: Br-PEG4-THP is a halogenated organic compound and should

be collected in a designated, properly labeled waste container for halogenated organic

solvents.

Contaminated Materials: Any materials contaminated with Br-PEG4-THP, such as gloves,

pipette tips, and paper towels, should be disposed of as hazardous chemical waste.

Disposal Method
Licensed Waste Disposal: Arrange for the disposal of all Br-PEG4-THP waste through a

licensed and certified hazardous waste disposal company.

Do Not Pour Down the Drain: Never dispose of Br-PEG4-THP or its solutions down the sink

or in general waste. While the PEG component is biodegradable, the bromo- and THP-

functionalities may pose an environmental risk.
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Experimental Protocols
Protocol for a Typical Cross-Coupling Reaction
This protocol outlines a general procedure for using Br-PEG4-THP in a Suzuki cross-coupling

reaction.

Materials:

Br-PEG4-THP

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Anhydrous solvent (e.g., Toluene or Dioxane)

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Inert gas supply (Nitrogen or Argon)

Procedure:

To a dry, nitrogen-flushed round-bottom flask, add Br-PEG4-THP (1 equivalent), the

arylboronic acid (1.2 equivalents), and the base (2 equivalents).

Add the anhydrous solvent via syringe.

Degas the solution by bubbling nitrogen through it for 15-20 minutes.

Add the palladium catalyst (0.05 equivalents) to the reaction mixture under a positive

pressure of nitrogen.
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Attach a condenser and heat the reaction mixture to the desired temperature (e.g., 80-100

°C) with stirring.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, cool the reaction to room temperature.

Quench the reaction by adding water and extract the product with an appropriate organic

solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography.
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Caption: Workflow for the safe handling of Br-PEG4-THP.
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Caption: Disposal plan for Br-PEG4-THP waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8236500#personal-protective-equipment-for-
handling-br-peg4-thp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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